Cas no 2137742-99-3 (Propanoic acid, 2,2-difluoro-3-[[1-methyl-2-(methylthio)ethyl]amino]-)

• Product Name: Propanoic acid, 2,2-difluoro-3-[[1-methyl-2-(methylthio)ethyl]amino]-
• CAS No: 2137742-99-3
• MF: C₇H₁₃F₂NO₂S
• MW: 213.245427846909
• CID: 5299361
• Update Time: 2025-07-16

Propanoic acid, 2,2-difluoro-3-[[1-methyl-2-(methylthio)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-{[1-(methylsulfanyl)propan-2-yl]amino}propanoic acid
• 2,2-Difluoro-3-(1-methylsulfanylpropan-2-ylamino)propanoic acid
• Propanoic acid, 2,2-difluoro-3-[[1-methyl-2-(methylthio)ethyl]amino]-

• Inchi： 1S/C7H13F2NO2S/c1-5(3-13-2)10-4-7(8,9)6(11)12/h5,10H,3-4H2,1-2H3,(H,11,12)
• InChI Key： XRGJMDBIXSOZAU-UHFFFAOYSA-N
• SMILES： S(C)CC(C)NCC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 178
• XLogP3: -1.2
• Topological Polar Surface Area: 74.6

Additional information on Propanoic acid, 2,2-difluoro-3-[[1-methyl-2-(methylthio)ethyl]amino]-

Propanoic acid, 2,2-difluoro-3-[[1-methyl-2-(methylthio)ethyl]amino]- (CAS No. 2137742-99-3): A Comprehensive Overview

Propanoic acid, 2,2-difluoro-3-[[1-methyl-2-(methylthio)ethyl]amino]-, identified by its CAS number 2137742-99-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of fluorinated amino acid derivatives, which are known for their unique chemical properties and potential biological activities. The presence of multiple fluorine atoms and an amine functional group makes this molecule of particular interest for its synthetic utility and pharmacological potential.

The structural complexity of Propanoic acid, 2,2-difluoro-3-[[1-methyl-2-(methylthio)ethyl]amino]- arises from its combination of a carboxylic acid backbone with fluorine substitutions at the alpha position and a substituted amine group at the beta position. This arrangement not only imparts distinct physicochemical properties but also opens up possibilities for diverse applications in drug design. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, making such compounds valuable candidates for medicinal chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate biological pathways effectively. Research has shown that the introduction of fluorine atoms can alter the electronic distribution and steric environment of molecules, leading to improved pharmacokinetic profiles. For instance, studies have demonstrated that fluoro-substituted amino acids can exhibit enhanced bioavailability and prolonged half-life when incorporated into drug molecules. This has spurred extensive exploration into the synthesis and characterization of novel fluorinated derivatives.

Propanoic acid, 2,2-difluoro-3-[[1-methyl-2-(methylthio)ethyl]amino]- is no exception in this regard. Its unique structure suggests potential applications in the development of new therapeutic agents. The compound's amine group provides a site for further functionalization, allowing chemists to explore various modifications that could enhance its biological activity. For example, coupling this compound with other pharmacophores could lead to the creation of novel inhibitors or agonists targeting specific receptors or enzymes.

The synthesis of Propanoic acid, 2,2-difluoro-3-[[1-methyl-2-(methylthio)ethyl]amino]- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized methodologies to ensure high yields and purity. Techniques such as nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions are commonly employed in the synthesis of fluorinated compounds. The presence of the methylthio group further complicates the synthesis but also adds another layer of structural diversity that can be exploited for drug development.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In medicinal chemistry, simple yet structurally interesting compounds like this one serve as starting points for generating libraries of analogs. By systematically varying substituents around the core structure, researchers can identify derivatives with improved potency, selectivity, and safety profiles. This approach has been successfully applied in various drug discovery programs to identify lead compounds for further optimization.

The biological activity of Propanoic acid, 2,2-difluoro-3-[[1-methyl-2-(methylthio)ethyl]amino]- is an area of active investigation. Preliminary studies suggest that it may interact with biological targets in ways that could be therapeutically beneficial. For instance, its structural features might allow it to modulate enzyme activity or interfere with signaling pathways associated with diseases such as cancer or inflammation. While these hypotheses remain to be fully validated through experimental studies, they highlight the compound's potential as a pharmacological tool.

The use of computational methods has also played a crucial role in understanding the properties of this compound. Molecular modeling techniques can provide insights into how Propanoic acid, 2,2-difluoro-3-[[1-methyl-2-(methylthio)ethyl]amino]- interacts with biological targets at the molecular level. These simulations can help predict binding affinities and identify key interactions that contribute to its biological activity. Such information is invaluable for guiding experimental efforts and optimizing lead structures.

In conclusion, Propanoic acid, 2,2-difluoro-3-[[1-methyl-2-(methylthio)ethyl]amino]- (CAS No. 2137742-99-3) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of fluorine substitution and functional groups makes it a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an important role in the development of next-generation therapeutics.